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Compound of Interest

Compound Name: Ammonium dichromate

Cat. No.: B147842

For Immediate Reference: Essential Personal Protective Equipment (PPE) for Handling
Ammonium Dichromate

When working with ammonium dichromate, a substance with significant health and safety
risks, a stringent adherence to safety protocols is paramount. This guide provides detailed,
step-by-step procedures for the safe handling, storage, and disposal of ammonium
dichromate, with a primary focus on the necessary personal protective equipment (PPE).

Ammonium dichromate is a toxic, carcinogenic, and strong oxidizing agent.[1][2][3] Exposure
can lead to severe health effects, including skin burns, allergic reactions, genetic defects, and
even death if inhaled or ingested.[1][2][4][5] Therefore, the proper use of PPE is not merely a
recommendation but a critical necessity to ensure the safety of all laboratory personnel.

Recommended Personal Protective Equipment (PPE)

All personnel handling ammonium dichromate must be equipped with the following PPE:

o Respiratory Protection: A NIOSH-approved respirator is essential to prevent the inhalation of
hazardous dust or fumes.[6][7] The specific type of respirator should be selected based on
the concentration and amount of the dangerous substance at the specific workplace.[8] For
exposures exceeding the permissible exposure limit (PEL), a pressure-demand self-
contained breathing apparatus (SCBA) is recommended.[9]
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e Eye and Face Protection: Chemical safety goggles and a face shield are mandatory to
protect against splashes and dust.[3][8] Standard safety glasses are not sufficient.

¢ Skin Protection:

o Gloves: Impermeable and resistant gloves are required.[6] Recommended materials
include Nitrile, Neoprene, and Natural Rubber.[9] Always inspect gloves for integrity before
use and dispose of contaminated gloves properly.[8]

o Protective Clothing: A complete protective suit or a lab coat with long sleeves, made of
materials like Tyvek® for solids, is necessary to prevent skin contact.[9] All protective
clothing should be removed before leaving the work area.[10]

o Footwear: Closed-toe shoes are required. For larger-scale operations or in case of a spill,
chemically resistant boots should be worn.[11]

Quantitative Exposure Limits

It is crucial to maintain workplace airborne concentrations of hexavalent chromium (as CrOs)
below established exposure limits.

Exposure Limit (8-hour Time-Weighted
Regulatory Body

Average)
OSHA (PEL) 0.005 mg/m3
ACGIH (TLV) 0.05 mg/m3
NIOSH (REL) 0.0002 mg/m3

(Source:[9][12])

Operational and Disposal Plans

A comprehensive safety plan extends beyond PPE and includes proper handling, storage, and
disposal procedures.

Hierarchy of Controls for Ammonium Dichromate
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The most effective way to manage the risks associated with ammonium dichromate is to
follow the hierarchy of controls. This approach prioritizes control methods from most to least
effective.

Hierarchy of Controls for Ammonium Dichromate

Elimination
(e.g., Use a different process)

Substitution
(e.g., Use a less hazardous chemical)

Engineering Controls
(e.g., Fume hood, ventilation)

Administrative Controls
(e.g., SOPs, training)

Personal Protective Equipment
(e.g., Gloves, respirator)

Click to download full resolution via product page

Caption: Hierarchy of controls for managing ammonium dichromate risks.
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Handling Procedures

o Preparation: Before handling, ensure all necessary PPE is readily available and in good
condition. Work should be conducted in a well-ventilated area, preferably within a chemical
fume hood.[3][6][10]

e Dispensing: When weighing or transferring ammonium dichromate, do so carefully to
minimize dust generation.[3] Use non-sparking tools.[6]

e During Use: Avoid contact with skin, eyes, and clothing.[6] Do not eat, drink, or smoke in the
work area.[1]

» After Handling: Wash hands and any exposed skin thoroughly with soap and water
immediately after handling.[6][10] Decontaminate the work area.

Storage Plan

o Store ammonium dichromate in a cool, dry, and well-ventilated area, away from heat,
sparks, and open flames.[3]

o Keep containers tightly closed.[6]

o Store away from combustible materials, reducing agents, strong acids, and strong bases.[6]
[12]

e The storage area should have a fireproof floor.[3]

Disposal Plan

o Waste Characterization: All waste materials containing ammonium dichromate must be
properly characterized as hazardous waste.[6]

o Collection: Collect waste in a designated, labeled, and sealed container.[12] Do not mix with
other waste streams unless specifically instructed to do so.

o Disposal: Dispose of hazardous waste through an approved environmental management
company. Follow all local, state, and federal regulations for hazardous waste disposal.[6] Do
not dispose of ammonium dichromate down the drain.[6]
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Experimental Protocol: The "Volcano"
Demonstration (for illustrative purposes only)

The "volcano" demonstration, while historically popular, is now discouraged due to the
carcinogenic nature of ammonium dichromate.[2] However, if such a procedure is deemed
absolutely necessary, the following protocol with stringent safety measures must be followed.

Objective: To observe the decomposition of ammonium dichromate.
Materials:

Ammonium dichromate

Crucible or evaporating dish

Heat-resistant mat

Long-handled lighter or splint

Procedure:

e Setup and PPE:

o Don all required PPE: NIOSH-approved respirator, chemical splash goggles, face shield,
chemical-resistant gloves, and a full protective suit.

o Perform the entire experiment within a certified chemical fume hood.

e Preparation:

o Place a small, carefully weighed amount of ammonium dichromate into a crucible on a
heat-resistant mat.

¢ Initiation:

o Using a long-handled lighter or a splint held with tongs, briefly touch the top of the
ammonium dichromate mound to initiate the reaction.
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o Immediately withdraw the ignition source and step back.

e Observation:

o Observe the decomposition reaction from a safe distance, through the sash of the fume
hood. The reaction produces a large volume of green chromium(lll) oxide.[13]

e Cooling and Cleanup:
o Allow the crucible and its contents to cool completely within the fume hood.

o Once cool, the chromium(lll) oxide residue must be collected and disposed of as
hazardous waste.

o Thoroughly decontaminate the fume hood and all equipment used.

By adhering to these rigorous safety protocols, researchers can mitigate the significant risks
associated with handling ammonium dichromate and maintain a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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